Cas no 2172495-19-9 (5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172495-19-9
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5928214
• PubChem ID: 165760886
• Update Time: 2025-08-05

5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide
• 5-(cyclopropylmethyl)-1-[2-(dimethylamino)ethyl]-1H-1,2,3-triazole-4-carboxamide
• 2172495-19-9
• EN300-1594170

• Inchi： 1S/C11H19N5O/c1-15(2)5-6-16-9(7-8-3-4-8)10(11(12)17)13-14-16/h8H,3-7H2,1-2H3,(H2,12,17)
• InChI Key： WYQIKSFENIWLIU-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC2CC2)N(CCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77Ų

Additional information on 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2172495-19-9 and Product Name: 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 2172495-19-9 and the product name 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of substituents, including a cyclopropylmethyl group and a dimethylamino ethyl chain, contributes to its distinctive chemical properties and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The 1H-1,2,3-triazole core is particularly noteworthy due to its ability to form stable complexes with biological targets, making it an attractive scaffold for drug design. The presence of a carboxamide functional group further enhances the compound's pharmacological profile by introducing polar interactions and potential hydrogen bonding capabilities.

One of the most compelling aspects of this compound is its structural flexibility, which allows for diverse interactions with biological systems. The cyclopropylmethyl moiety, for instance, can contribute to steric hindrance and improve binding affinity in certain enzyme or receptor targets. Meanwhile, the dimethylamino ethyl chain adds a layer of lipophilicity, which is often crucial for membrane permeability and overall bioavailability. These features make the compound a promising candidate for further exploration in drug discovery.

In the context of contemporary pharmaceutical research, there is growing interest in molecules that can modulate inflammatory pathways and immune responses. Triazole derivatives have been extensively studied for their anti-inflammatory properties, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The specific structure of 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide suggests potential activity in these areas by interacting with key inflammatory mediators.

Moreover, the compound's chemical stability under various conditions makes it an excellent candidate for formulation into pharmaceutical products. This stability ensures that the active moiety remains intact during storage and administration, thereby maintaining efficacy. Additionally, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to fine-tune its pharmacological properties as needed.

Current studies are focusing on understanding the mechanism of action of this compound through both computational modeling and experimental validation. Computational approaches have shown that the cyclopropylmethyl group can engage in specific interactions with aromatic rings in biological targets, while the dimethylamino ethyl chain can form hydrogen bonds with polar residues. These insights are guiding experimental efforts to confirm these interactions and explore their functional significance.

The carboxamide group has also been identified as a key pharmacophore in this molecule. Carboxamides are known to exhibit a wide range of biological activities due to their ability to participate in hydrogen bonding and salt formation. In particular, they have been successfully incorporated into drugs targeting enzymes such as kinases and proteases. The structural features of 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide suggest that it may interfere with critical enzymatic pathways involved in diseases like cancer and neurodegeneration.

Recent advances in synthetic chemistry have enabled more efficient methods for producing complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate heterocyclic frameworks with high precision. These methods are being leveraged to optimize the synthesis of 5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide, reducing costs and improving yields.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of other bioactive molecules. Additionally, its stability and solubility profile suggest that it could be used in agrochemical formulations or as a building block for materials science applications.

In conclusion,5-(cyclopropylmethyl)-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172495-19-9) represents a promising candidate for further research and development in medicinal chemistry. Its structural complexity and diverse functional groups provide numerous opportunities for exploring new therapeutic interventions across various disease areas. As research continues to uncover its full potential,this compound is poised to make significant contributions to both academic research and industrial applications.